3-Methyl-5-[[4-(5-methylthiophen-2-yl)sulfonylpiperazin-1-yl]methyl]-1,2-oxazole

• IUPAC Name: 3-methyl-5-[[4-(5-methylthiophen-2-yl)sulfonylpiperazin-1-yl]methyl]-1,2-oxazole
• InChI: InChI=1S/C14H19N3O3S2/c1-11-9-13(20-15-11)10-16-5-7-17(8-6-16)22(18,19)14-4-3-12(2)21-14/h3-4,9H,5-8,10H2,1-2H3
• InChI Key: BVGVTVMWOUWORO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)S(=O)(=O)N2CCN(CC2)CC3=CC(=NO3)C
• Molecular Formula: C14H19N3O3S2
• Molecular Weight: 341.5 g/mol

Description

3-Methyl-5-[[4-(5-methylthiophen-2-yl)sulfonylpiperazin-1-yl]methyl]-1,2-oxazole is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 3-Methyl-5-[[4-(5-methylthiophen-2-yl)sulfonylpiperazin-1-yl]methyl]-1,2-oxazole involves the inhibition of certain enzymes and receptors in the body. It has been found to inhibit the activity of COX-2, an enzyme that is involved in inflammation. Additionally, it has been shown to bind to certain receptors in the brain, leading to potential therapeutic effects in neurological disorders.
Biochemical and Physiological Effects:
Studies have shown that 3-Methyl-5-[[4-(5-methylthiophen-2-yl)sulfonylpiperazin-1-yl]methyl]-1,2-oxazole has various biochemical and physiological effects. It has been found to reduce inflammation, inhibit tumor growth, and improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 3-Methyl-5-[[4-(5-methylthiophen-2-yl)sulfonylpiperazin-1-yl]methyl]-1,2-oxazole in lab experiments is its potential therapeutic applications in various diseases. However, one limitation is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the study of 3-Methyl-5-[[4-(5-methylthiophen-2-yl)sulfonylpiperazin-1-yl]methyl]-1,2-oxazole. One direction is to further investigate its potential therapeutic applications in cancer, inflammation, and neurological disorders. Additionally, more research is needed to understand its mechanism of action and potential side effects. Finally, there is potential for the development of new derivatives of this compound with improved solubility and efficacy.

Synthesis Methods

The synthesis of 3-Methyl-5-[[4-(5-methylthiophen-2-yl)sulfonylpiperazin-1-yl]methyl]-1,2-oxazole involves the reaction of 2-chloro-5-methylthiophene with piperazine in the presence of a base. The resulting product is then treated with oxalyl chloride to form the oxazole ring. The final compound is purified through column chromatography.

Scientific Research Applications

3-Methyl-5-[[4-(5-methylthiophen-2-yl)sulfonylpiperazin-1-yl]methyl]-1,2-oxazole has been studied for its potential therapeutic applications in various diseases. It has shown promising results in the treatment of cancer, inflammation, and neurological disorders.